Cas no 59698-11-2 (2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-
• CAS No: 59698-11-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 337542
• PubChem ID: 13814844
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4-dihydro-6,8-dimethyl-
• 6,8-dimethyl-3,4-dihydrochromen-2-one
• DTXSID90550367
• 6,8-Dimethyl-3,4-dihydro-2H-1-benzopyran-2-one
• 59698-11-2
• SCHEMBL6838590

• Inchi： 1S/C11H12O2/c1-7-5-8(2)11-9(6-7)3-4-10(12)13-11/h5-6H,3-4H2,1-2H3
• InChI Key： LVCXMUCYZSTHRP-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=C(C)C=C(C)C1=2)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins